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Compound of Interest

Compound Name: N-Ethyl-4-bromobenzylamine

Cat. No.: B183233

N-Ethyl-4-bromobenzylamine: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the chemical properties and structure of N-
Ethyl-4-bromobenzylamine, a compound of interest in synthetic chemistry and drug
discovery. This document summarizes its known physicochemical properties, provides insights
into its synthesis, and includes relevant safety information.

Chemical Properties and Structure

N-Ethyl-4-bromobenzylamine is a substituted benzylamine derivative. Its core structure
consists of a bromine atom at the para position of the benzene ring, which is attached to a
methylene group further bonded to an ethylamino group.

Physicochemical Properties

While specific experimental data for some physical properties of N-Ethyl-4-
bromobenzylamine are not readily available in public literature, the table below summarizes
its key chemical identifiers and known properties.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b183233?utm_src=pdf-interest
https://www.benchchem.com/product/b183233?utm_src=pdf-body
https://www.benchchem.com/product/b183233?utm_src=pdf-body
https://www.benchchem.com/product/b183233?utm_src=pdf-body
https://www.benchchem.com/product/b183233?utm_src=pdf-body
https://www.benchchem.com/product/b183233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Citation(s)
Molecular Formula CoH12BrN [1112]
Molecular Weight 214.10 g/mol [1][2]
Physical Form Liquid

CAS Number 856795-95-4 [1]

IUPAC Name N-(4-bromobenzyl)ethanamine

SMILES String

CCNCC1=CC=C(C=C1)Br

[1](2]

INChl Key

RVGAYUIZZCACIV-
UHFFFAOYSA-N

Purity

297%

[1]

Storage Conditions

Keep in a dark place, inert

atmosphere, 2-8°C

[1](2]

Boiling Point No data available [2]
Melting Point No data available
Solubility No data available

Structural Representation

The chemical structure of N-Ethyl-4-bromobenzylamine can be visualized as follows:

Chemical structure of N-Ethyl-4-bromobenzylamine.

Experimental Protocols

Detailed experimental protocols for the synthesis of N-Ethyl-4-bromobenzylamine are not
widely published. However, its synthesis can be achieved through common organic chemistry
reactions such as reductive amination or N-alkylation. Below is a representative protocol for the
synthesis of a structurally similar compound, which can be adapted by a skilled chemist.

Representative Synthesis via Reductive Amination
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A plausible and widely used method for the synthesis of N-Ethyl-4-bromobenzylamine is the

reductive amination of 4-bromobenzaldehyde with ethylamine. This two-step, one-pot reaction

involves the initial formation of an imine, followed by its reduction to the corresponding amine.

Materials:

4-Bromobenzaldehyde
Ethylamine (e.g., 2.0 M solution in THF or as a salt)
Sodium triacetoxyborohydride (NaBH(OACc)s3) or Sodium cyanoborohydride (NaBHsCN)

Anhydrous solvent (e.g., Dichloromethane (DCM), 1,2-Dichloroethane (DCE), or
Tetrahydrofuran (THF))

Glacial Acetic Acid (optional, as a catalyst for imine formation)
Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate or sodium sulfate

Dichloromethane or Diethyl ether for extraction

Procedure:

Imine Formation: To a solution of 4-bromobenzaldehyde (1.0 equivalent) in an anhydrous
solvent, add ethylamine (1.2-1.5 equivalents). If using an amine salt, a mild base may be
required for in-situ free-basing. A catalytic amount of glacial acetic acid can be added to
facilitate imine formation. The mixture is stirred at room temperature for 30-60 minutes.

Reduction: The reaction mixture is then cooled in an ice bath, and the reducing agent, such
as sodium triacetoxyborohydride (1.5 equivalents), is added portion-wise. The reaction is
allowed to warm to room temperature and stirred overnight. Progress can be monitored by
Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b183233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

» Work-up: Upon completion, the reaction is quenched by the slow addition of a saturated
sodium bicarbonate solution. The organic layer is separated, and the aqueous layer is
extracted with an organic solvent (e.g., dichloromethane).

 Purification: The combined organic layers are washed with brine, dried over an anhydrous
drying agent (e.g., magnesium sulfate), filtered, and the solvent is removed under reduced
pressure. The crude product can be purified by column chromatography on silica gel if
necessary.

Reaction Setup Imine Formation Reduction ‘Work-up & Purification

Click to download full resolution via product page

Experimental workflow for reductive amination.

Safety and Handling

N-Ethyl-4-bromobenzylamine should be handled with care in a well-ventilated fume hood,
and appropriate personal protective equipment (PPE), including gloves and safety glasses,
should be worn.

GHS Hazard Statements:[1][2]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.
GHS Precautionary Statements:[1][2]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Conclusion

This technical guide provides a summary of the available information on N-Ethyl-4-
bromobenzylamine. While there is a lack of publicly available experimental data for some of
its physical properties, its chemical structure and identity are well-defined. The provided
representative synthesis protocol offers a reliable method for its preparation in a laboratory
setting. Researchers and scientists are advised to adhere to the safety guidelines when
handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b183233?utm_src=pdf-body
https://www.benchchem.com/product/b183233?utm_src=pdf-body
https://www.benchchem.com/product/b183233?utm_src=pdf-custom-synthesis
https://www.chemscene.com/856795-95-4.html?productObj=CS-0151967
https://www.bldpharm.com/products/856795-95-4.html
https://www.benchchem.com/product/b183233#n-ethyl-4-bromobenzylamine-chemical-properties-and-structure
https://www.benchchem.com/product/b183233#n-ethyl-4-bromobenzylamine-chemical-properties-and-structure
https://www.benchchem.com/product/b183233#n-ethyl-4-bromobenzylamine-chemical-properties-and-structure
https://www.benchchem.com/product/b183233#n-ethyl-4-bromobenzylamine-chemical-properties-and-structure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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